Cas no 895244-33-4 (2-(TETRAHYDROFURAN-2-YL)ETHYL 4-METHYLBENZENESULFONATE)

• Product Name: 2-(TETRAHYDROFURAN-2-YL)ETHYL 4-METHYLBENZENESULFONATE
• CAS No: 895244-33-4
• MF: C₁₃H₁₈O₄S
• MW: 270.344623088837
• CID: 5698794
• PubChem ID: 85397873
• Update Time: 2025-11-06

2-(TETRAHYDROFURAN-2-YL)ETHYL 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

• 2-Furanethanol, tetrahydro-, 2-(4-methylbenzenesulfonate)
• VUQWWGUPJYDAOH-UHFFFAOYSA-N
• Toluene-4-sulfonic acid 2-(tetrahydro-furan-2-yl)-ethyl ester
• 895244-33-4
• SCHEMBL2929267
• EN300-7103969
• 2-(tetrahydrofuran-2-yl)ethyl 4-methylbenzenesulfonate
• 2-(oxolan-2-yl)ethyl 4-methylbenzene-1-sulfonate
• 2-(tetrahydrofuran-2-yl)ethyl4-methylbenzenesulfonate
• 2-(TETRAHYDROFURAN-2-YL)ETHYL 4-METHYLBENZENESULFONATE

• Inchi： 1S/C13H18O4S/c1-11-4-6-13(7-5-11)18(14,15)17-10-8-12-3-2-9-16-12/h4-7,12H,2-3,8-10H2,1H3
• InChI Key： VUQWWGUPJYDAOH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC1CCCO1

Computed Properties

• Exact Mass: 270.09258022g/mol
• Monoisotopic Mass: 270.09258022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.195±0.06 g/cm3(Predicted)
• Boiling Point: 408.9±18.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 2-(TETRAHYDROFURAN-2-YL)ETHYL 4-METHYLBENZENESULFONATE

Introduction to CAS No. 895244-33-4: 2-(TETRAHYDROFURAN-2-YL)ETHYL 4-METHYLBENZENESULFONATE

The compound with CAS No. 895244-33-4, known as 2-(TETRAHYDROFURAN-2-YL)ETHYL 4-METHYLBENZENESULFONATE, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a tetrahydrofuran (THF) moiety with a sulfonate group, making it a versatile building block for various chemical applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the synthesis of polymers and surfactants. The THF group in the molecule contributes to its solubility properties, while the sulfonate group imparts ionizable characteristics, making it suitable for applications in drug delivery systems and catalysis.

The synthesis of 2-(TETRAHYDROFURAN-2-YL)ETHYL 4-METHYLBENZENESULFONATE involves a multi-step process that includes nucleophilic substitution and sulfonation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for large-scale production.

In terms of applications, this compound has shown promise in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable complexes with metal ions has also made it a valuable component in catalyst design. Additionally, its unique surface-active properties make it an attractive candidate for use in coatings and adhesives.

Recent advancements in green chemistry have led to the exploration of more sustainable methods for synthesizing this compound. By utilizing renewable feedstocks and energy-efficient reaction conditions, scientists aim to reduce the environmental impact of its production while maintaining its high performance characteristics.

The structural versatility of CAS No. 895244-33-4 allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications. For instance, modifications to the THF or sulfonate groups can enhance biocompatibility or improve thermal stability, broadening its utility across diverse industries.

In conclusion, CAS No. 895244-33-4, or 2-(TETRAHYDROFURAN-2-YL)ETHYL 4-METHYLBENZENESULFONATE, represents a significant advancement in modern chemistry. Its combination of functional groups and adaptable structure positions it as a key player in the development of innovative materials and technologies.